Cas no 1401425-71-5 (2-Chloro-5-fluoro-4-piperazin-1-ylpyrimidine dihydrochloride)

• Product Name: 2-Chloro-5-fluoro-4-piperazin-1-ylpyrimidine dihydrochloride
• CAS No: 1401425-71-5
• MF: C₈H₁₂Cl₃FN₄
• MW: 289.565081596375
• MDL: MFCD22421960
• CID: 4698604
• Update Time: 2025-07-20

2-Chloro-5-fluoro-4-piperazin-1-ylpyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-4-piperazin-1-ylpyrimidine dihydrochloride
• 2-Chloro-5-fluoro-4-(piperazin-1-yl)pyrimidine dihydrochloride

• MDL： MFCD22421960
• Inchi： 1S/C8H10ClFN4.2ClH/c9-8-12-5-6(10)7(13-8)14-3-1-11-2-4-14;;/h5,11H,1-4H2;2*1H
• InChI Key： IBNNDSFEEAARAM-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)N1CCNCC1)F.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 188
• Topological Polar Surface Area: 41

Additional information on 2-Chloro-5-fluoro-4-piperazin-1-ylpyrimidine dihydrochloride

Recent Advances in the Study of 2-Chloro-5-fluoro-4-piperazin-1-ylpyrimidine Dihydrochloride (CAS: 1401425-71-5)

2-Chloro-5-fluoro-4-piperazin-1-ylpyrimidine dihydrochloride (CAS: 1401425-71-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

The compound has garnered attention due to its unique structural features, which make it a versatile building block for the design of pharmacologically active molecules. Recent publications have demonstrated its utility in the synthesis of pyrimidine-based inhibitors, which are being explored for their efficacy in treating various diseases, including cancer and inflammatory disorders. The presence of both chloro and fluoro substituents, along with the piperazine moiety, contributes to its ability to interact with specific biological targets, enhancing its potential as a therapeutic agent.

One of the most notable advancements in the study of 2-Chloro-5-fluoro-4-piperazin-1-ylpyrimidine dihydrochloride is its application in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Recent research has shown that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for further preclinical and clinical evaluation. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyrimidine derivatives using 1401425-71-5 as a key intermediate, with several compounds demonstrating significant anti-proliferative effects in cancer cell lines.

In addition to its role in kinase inhibitor development, 2-Chloro-5-fluoro-4-piperazin-1-ylpyrimidine dihydrochloride has also been investigated for its potential in other therapeutic areas. Recent studies have explored its use in the design of antimicrobial agents, with promising results against drug-resistant bacterial strains. The compound's ability to modulate key biological pathways has also sparked interest in its application for neurodegenerative diseases, although further research is needed to fully elucidate its mechanisms of action in this context.

The synthesis and characterization of 2-Chloro-5-fluoro-4-piperazin-1-ylpyrimidine dihydrochloride have been the focus of several recent studies. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm the compound's structure and purity. These studies have also provided insights into the optimal conditions for its synthesis, ensuring high yields and reproducibility. Furthermore, computational modeling has been used to predict the compound's interactions with biological targets, aiding in the rational design of more effective derivatives.

Despite the promising findings, challenges remain in the development of 2-Chloro-5-fluoro-4-piperazin-1-ylpyrimidine dihydrochloride-based therapeutics. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed to fully realize its clinical potential. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and minimizing adverse effects, with the goal of advancing it into clinical trials.

In conclusion, 2-Chloro-5-fluoro-4-piperazin-1-ylpyrimidine dihydrochloride (CAS: 1401425-71-5) represents a valuable tool in the field of drug discovery, with diverse applications in the development of kinase inhibitors, antimicrobial agents, and other therapeutics. The latest research underscores its potential, while also highlighting the need for further studies to overcome existing challenges. As the field continues to evolve, this compound is likely to play an increasingly important role in the discovery of novel treatments for a range of diseases.